Cas no 111895-22-8 (9,10-bis(nitromethyl)anthracene)

9,10-bis(nitromethyl)anthracene structure
111895-22-8 structure
Product Name:9,10-bis(nitromethyl)anthracene
CAS No:111895-22-8
MF:C16H12N2O4
MW:296.277483940125
CID:2607542
PubChem ID:13778427
Update Time:2025-04-21

9,10-bis(nitromethyl)anthracene Chemical and Physical Properties

Names and Identifiers

    • 9,10-bis(nitromethyl)anthracene
    • 111895-22-8
    • DTXSID00549166
    • Inchi: 1S/C16H12N2O4/c19-17(20)9-15-11-5-1-2-6-12(11)16(10-18(21)22)14-8-4-3-7-13(14)15/h1-8H,9-10H2
    • InChI Key: NNLOWSXBHVXFPB-UHFFFAOYSA-N
    • SMILES: [O-][N+](CC1C2C=CC=CC=2C(C[N+](=O)[O-])=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 296.07970687Da
  • Monoisotopic Mass: 296.07970687Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 91.6Ų
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